1-(2-(Chloromethyl)-5-(trifluoromethylthio)phenyl)propan-1-one
Description
1-(2-(Chloromethyl)-5-(trifluoromethylthio)phenyl)propan-1-one is a substituted aryl ketone characterized by a propan-1-one backbone attached to a phenyl ring bearing a chloromethyl (–CH2Cl) group at the ortho (2nd) position and a trifluoromethylthio (–SCF3) group at the meta (5th) position. Thus, comparisons with structurally analogous compounds are essential for inferring its behavior.
Properties
Molecular Formula |
C11H10ClF3OS |
|---|---|
Molecular Weight |
282.71 g/mol |
IUPAC Name |
1-[2-(chloromethyl)-5-(trifluoromethylsulfanyl)phenyl]propan-1-one |
InChI |
InChI=1S/C11H10ClF3OS/c1-2-10(16)9-5-8(17-11(13,14)15)4-3-7(9)6-12/h3-5H,2,6H2,1H3 |
InChI Key |
KKBOIHNRTGKWAX-UHFFFAOYSA-N |
Canonical SMILES |
CCC(=O)C1=C(C=CC(=C1)SC(F)(F)F)CCl |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent Position and Physical Properties
The position and nature of substituents significantly affect physical properties such as melting points and solubility:
- Ortho vs.
- Trifluoromethylthio vs. Thiophene : Compound 30b, containing a thiophene moiety, has a lower melting point (120–122°C) , suggesting that electron-deficient groups like –SCF3 might further depress melting points if steric effects dominate.
Electronic Effects and Reactivity
- This could increase reactivity toward nucleophilic additions or cross-coupling reactions.
- Chloromethyl (–CH2Cl) : The chloromethyl group in the target compound and 1f enables further derivatization (e.g., nucleophilic substitution). However, ortho-substitution may hinder reactions due to steric constraints compared to para-substituted analogs .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
